Cas no 146519-40-6 (Ethanone,1-(1H-benzotriazol-6-yl)-)

• Product Name: Ethanone,1-(1H-benzotriazol-6-yl)-
• CAS No: 146519-40-6
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD27944934
• CID: 101140
• PubChem ID: 21344533
• Update Time: 2025-09-22

Ethanone,1-(1H-benzotriazol-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1H-benzotriazol-6-yl)-
• Ethanone, 1-(1H-benzotriazol-5-yl)- (9CI)
• 1-(1H-benzo[d][1,2,3]triazol-5-yl)ethanone
• 1-(2H-benzotriazol-5-yl)ethanone
• 1-(1H-Benzo[d][1,2,3]triazol-6-yl)ethanone
• 1-(1H-1,2,3-benzotriazol-6-yl)ethan-1-one
• EN300-2532958
• SCHEMBL263919
• 1-(1H-1,2,3-benzotriazol-6-yl)ethanone
• 5-Acetyl-1H-Benzotriazole
• 146519-40-6
• XZIUKEJTWSKJBW-UHFFFAOYSA-N

• MDL： MFCD27944934
• Inchi： 1S/C8H7N3O/c1-5(12)6-2-3-7-8(4-6)10-11-9-7/h2-4H,1H3,(H,9,10,11)
• InChI Key： XZIUKEJTWSKJBW-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC2C(C=1)=NNN=2

Computed Properties

• Exact Mass: 161.05901
• Monoisotopic Mass: 161.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 58.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles